molecular formula C13H20N2 B8782074 1-(aminomethyl)-N-benzylcyclopentanamine

1-(aminomethyl)-N-benzylcyclopentanamine

Cat. No. B8782074
M. Wt: 204.31 g/mol
InChI Key: ATSPLZSVDDOQEE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(aminomethyl)-N-benzylcyclopentanamine is a useful research compound. Its molecular formula is C13H20N2 and its molecular weight is 204.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(aminomethyl)-N-benzylcyclopentanamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(aminomethyl)-N-benzylcyclopentanamine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1-(aminomethyl)-N-benzylcyclopentanamine

Molecular Formula

C13H20N2

Molecular Weight

204.31 g/mol

IUPAC Name

1-(aminomethyl)-N-benzylcyclopentan-1-amine

InChI

InChI=1S/C13H20N2/c14-11-13(8-4-5-9-13)15-10-12-6-2-1-3-7-12/h1-3,6-7,15H,4-5,8-11,14H2

InChI Key

ATSPLZSVDDOQEE-UHFFFAOYSA-N

Canonical SMILES

C1CCC(C1)(CN)NCC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

14.1 g of 1-(benzylamino)cyclopentanecarbonitrile are solubilized in 300 mL of Et2O. The mixture is cooled and then 10.68 g of LiAlH4 are added in fractions, while maintaining the temperature in T° C. to −5° C.-0° C. Stirring is applied and under nitrogen at 0° C. for 1 h. After return to RT, 11 mL H2O and then 11 mL of 15% KOH and finally 33 mL of H2O are added dropwise while maintaining the temperature less than 15° C. The precipitate is filtered on Celite, and then the organic phase is dried on magnesium sulfate. The solvents are dry evaporated. 14.23 g (yield=99%) of 1-(aminomethyl)-N-benzylcyclopentanamine are obtained as a yellowish oil.
Quantity
14.1 g
Type
reactant
Reaction Step One
Quantity
10.68 g
Type
reactant
Reaction Step Two
Name
Quantity
11 mL
Type
reactant
Reaction Step Three
Name
Quantity
11 mL
Type
reactant
Reaction Step Three
Name
Quantity
33 mL
Type
reactant
Reaction Step Three
Name
Quantity
300 mL
Type
solvent
Reaction Step Four

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